Cas no 113540-91-3 (1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, (1S,4S,4aR,6R,8aS)-)

• Product Name: 1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, (1S,4S,4aR,6R,8aS)-
• CAS No: 113540-91-3
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 199963
• Update Time: 2024-03-01

1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, (1S,4S,4aR,6R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, (1S,4S,4aR,6R,8aS)-
• 1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, [1S-(1a,4b,4aa,6b,8ab)]-
• a-Corymbolol
• 1,[1S-(1alpha,4beta,4aalpha,6beta,8abeta)]-Octahydro-4,8a-dimethyl-6-(1-methylethenyl)-4a(2H)-naphthalenediol

• Inchi： 1S/C15H26O2/c1-10(2)12-7-8-14(4)13(16)6-5-11(3)15(14,17)9-12/h11-13,16-17H,1,5-9H2,2-4H3/t11-,12+,13-,14-,15+/m0/s1
• InChI Key： VKWOWUKOWUJMKB-AIEDFZFUSA-N
• SMILES： [C@@H]1(O)[C@@]2(C)[C@@](O)(C[C@H](C(C)=C)CC2)[C@@H](C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 2.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids